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Introduction

AICAR (5-aminoimidazole-4-carboxamide-1-3-D-ribofuranoside), also known as Acadesine, is
a cell-permeable adenosine analog that acts as a potent activator of AMP-activated protein
kinase (AMPK).[1][2][3] Upon cellular uptake via adenosine transporters, AICAR is
phosphorylated by adenosine kinase to form 5-aminoimidazole-4-carboxamide ribonucleotide
(ZMP), an AMP analog.[1][4] ZMP allosterically activates AMPK, a key regulator of cellular
energy homeostasis.[1][5] This activation mimics a state of low cellular energy, leading to the
stimulation of catabolic pathways that generate ATP (e.q., fatty acid oxidation and glucose
uptake) and the inhibition of anabolic pathways that consume ATP (e.g., protein and fatty acid
synthesis).[5] Due to its role in metabolic regulation, AICAR is a valuable tool in research areas
such as diabetes, metabolic syndromes, and cancer.[2][6]

These application notes provide detailed protocols for the preparation and storage of AICAR
phosphate solutions to ensure their stability and efficacy in experimental settings.

Data Presentation
AICAR Solubility

The solubility of AICAR varies depending on the solvent. The following table summarizes the
approximate solubility of AICAR in commonly used solvents. It is important to note that
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solubility can be affected by factors such as temperature and the purity of the compound.[7][8]
Warming and vortexing may be required to fully dissolve the compound.[1][9]

o Molar Equivalent
Solvent Solubility (mg/mL) (mM) Notes
m

Fresh, moisture-free
DMSO is

recommended as

DMSO 20 - 163.3 ~77 - 632 )
absorbed moisture
can reduce solubility.
[2][10]

Heating to 37°C may
be necessary to

Water 7-80 ~27 - 310

achieve higher

concentrations.[1][7]

Suitable for preparing
PBS (pH 7.2) ~2.5 ~9.7 physiological

solutions.[10]

Warming may be
required.[7][10]

Ethanol ~1-2 ~3.9-7.7

. i Should be purged with
Dimethyl Formamide ~10 ~38.7 )
an inert gas.[10]

Molecular Weight of AICAR: 258.23 g/mol [1]

Storage and Stability of AICAR Solutions

Proper storage is critical to maintain the potency of AICAR solutions. The stability is highly
dependent on the solvent and storage temperature.
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Storage . Key
Form Duration . .
Temperature Considerations
] ) Store in a desiccated
Crystalline Solid -20°C > 4 years )
environment.[7][10]
Aliquot to avoid
) repeated freeze-thaw
DMSO Stock Solution -20°C 1 month - 1 year
cycles. Protect from
light.[1][2][8]
Preferred for long-
-80°C 1-2years term storage.[2][11]
[12]
Prepare fresh before
Aqueous (Water/PBS) Not recommended for ]
) 2-8°C use for optimal
Solution more than one day
results.[7][10]
Freezing aqueous
solutions can lead to
-20°C Not recommended

precipitation and

degradation.

Experimental Protocols

Protocol 1: Preparation of a 50 mM AICAR Stock
Solution in DMSO

Materials:

AICAR phosphate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile tips
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Procedure:

Preparation: Allow the AICAR powder vial and DMSO to equilibrate to room temperature
before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of AICAR powder. For example, to prepare 1
mL of a 50 mM stock solution, weigh out 12.91 mg of AICAR (Molecular Weight: 258.23
g/mol).

Dissolution: Add the weighed AICAR powder to a sterile tube. Add the calculated volume of
DMSO (in this case, 1 mL).

Mixing: Vortex the solution thoroughly until the AICAR is completely dissolved. Gentle
warming to 37°C can aid in dissolution if necessary.[1][9] The solution should be clear.[1]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This minimizes contamination and degradation from repeated freeze-
thaw cycles.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for
shorter-term storage (up to 1 year).[12] Protect from light.[1]

Protocol 2: Preparation of a 10 mM AICAR Aqueous
Solution for In Vitro Experiments

Materials:

AICAR phosphate powder

Sterile, nuclease-free water or Phosphate Buffered Saline (PBS)
Sterile conical tube

Vortex mixer

Water bath (optional)

Sterile filter (0.22 pm)
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Procedure:

Preparation: Bring the AICAR powder to room temperature.
Weighing: To prepare 10 mL of a 10 mM solution, weigh out 25.82 mg of AICAR.

Dissolution: Add the AICAR powder to a sterile conical tube. Add 10 mL of sterile water or
PBS.

Mixing: Vortex the solution until the powder is fully dissolved. If needed, warm the solution in
a 37°C water bath to aid dissolution.[1]

Sterilization: Sterile filter the solution using a 0.22 um syringe filter into a new sterile tube.

Use: It is highly recommended to use aqueous solutions of AICAR on the same day they are
prepared.[7][10] Storage is not advised due to limited stability.

Protocol 3: Application of AICAR in Cell Culture

Objective: To activate AMPK in cultured cells.

Procedure:

Cell Seeding: Plate cells at the desired density and allow them to adhere and grow
overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the AICAR
DMSO stock solution. Dilute the stock solution to the final desired concentration (typically
0.5-2 mM) in pre-warmed cell culture medium.[1] For example, to prepare 1 mL of medium
with a final concentration of 1 mM AICAR from a 50 mM stock, add 20 L of the stock
solution to 980 pL of medium.

Cell Treatment: Remove the existing medium from the cells and replace it with the AICAR-
containing medium.

Incubation: Incubate the cells for the desired period (e.g., 30 minutes to 24 hours),
depending on the experimental endpoint.[1]
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» Downstream Analysis: Following incubation, cells can be harvested for various analyses,
such as Western blotting for phospho-AMPK levels, metabolic assays, or gene expression
studies.
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Caption: AICAR cellular uptake and activation of the AMPK signaling pathway.

Experimental Workflow for AICAR Treatment in Cell
Culture
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Caption: A general experimental workflow for treating cultured cells with AICAR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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